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Compound of Interest

Compound Name: Combretastatin A4

Cat. No.: B1662141 Get Quote

The proper handling and disposal of Combretastatin A4, a potent cytotoxic agent and vascular

disrupting agent, are paramount to ensuring laboratory safety and environmental protection.[1]

[2] As a compound classified as toxic if swallowed, inhaled, or in contact with skin, and one that

can cause serious eye damage, strict adherence to established protocols is essential for all

researchers, scientists, and drug development professionals.[3][4]

This guide provides a comprehensive, step-by-step framework for the safe disposal of

Combretastatin A4 and associated contaminated materials, aligning with standard practices

for managing cytotoxic waste.[5][6][7]

Core Safety and Hazard Data
A summary of essential safety information for Combretastatin A4 is presented below. This

data, compiled from safety data sheets (SDS), outlines the necessary precautions and hazard

classifications critical for risk assessment in a laboratory setting.
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Parameter Data Point Source

CAS Number 117048-59-6 [3][8]

Molecular Formula C18H20O5 [4][8]

Hazard Statements

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled. H318: Causes

serious eye damage.

[3][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

[3][4]

Transport Information

UN Number: 2811, Class: 6.1

(Toxic Solid), Packing Group:

III

[3]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container.

[3][9]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol details the necessary steps for the safe handling and ultimate disposal

of Combretastatin A4 waste. This procedure applies to the pure compound, solutions, and all

contaminated labware.

1. Personal Protective Equipment (PPE) and Handling:
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Work Area: All handling and preparation of waste should be conducted in a designated area

with appropriate exhaust ventilation, such as a chemical fume hood, to prevent the formation

and inhalation of dust or aerosols.[3][4]

Gloves: Wear two pairs of chemical-resistant chemotherapy gloves.[5][10] Gloves must be

inspected for integrity before use and changed regularly.[8]

Eye Protection: Use safety goggles and a face shield to protect against splashes and dust.[4]

[9]

Lab Coat/Gown: An impermeable, long-sleeved gown should be worn to protect skin and

clothing.[5][11]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a ventilated

enclosure, a NIOSH/MSHA-approved respirator is required.[3][9]

2. Waste Segregation and Collection:

Designate Waste Streams: All materials that have come into contact with Combretastatin
A4 are considered cytotoxic waste and must be segregated from regular laboratory trash.[5]

[10][12]

Solid Waste (Non-Sharps): Place contaminated items such as gloves, gowns, bench paper,

and empty vials directly into a designated, leak-proof cytotoxic waste container.[7][11] These

containers are typically color-coded (e.g., yellow with a purple lid) and clearly labeled as

"Cytotoxic Waste."[7]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of

immediately into a designated cytotoxic sharps container that is puncture-resistant and

appropriately labeled.[7][11] Do not recap needles.[10]

Liquid Waste: Collect surplus and non-recyclable solutions of Combretastatin A4 in a

dedicated, sealed, and clearly labeled hazardous waste container.[3][10] Do not mix with

other chemical waste streams.[10]

3. Final Disposal Method:
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Primary Disposal Route: The recommended method for disposing of Combretastatin A4 is

through high-temperature incineration.[3][9] This must be performed by a licensed hazardous

waste disposal company. The process involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber to ensure complete destruction.[3][9]

Contaminated Packaging: The original product container, even if empty, should be disposed

of as unused product within the cytotoxic waste stream.[3]

4. Spill Management Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[3][8]

Ventilate: Ensure the area is well-ventilated.[3][8]

Protect: Don full PPE as described in Step 1 before entering the spill area.[4]

Contain: Prevent the spill from spreading or entering drains.[3][4][8]

Clean-Up:

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

labeled cytotoxic waste container.[3]

For liquid spills, cover with an absorbent, liquid-binding material (e.g., diatomite) and then

collect the material into the cytotoxic waste container.[4][8]

Decontaminate: Clean the spill area and any affected equipment thoroughly.[4] All cleaning

materials must be disposed of as cytotoxic waste.[11]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Combretastatin A4
and associated materials.
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Caption: Logical workflow for the safe disposal of Combretastatin A4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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